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Compound of Interest

Compound Name: N-benzoyl-D-glucosamine

Cat. No.: B1209402

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Benzoyl-D-glucosamine, a derivative of the naturally occurring amino sugar D-
glucosamine, is a compound of significant interest in the fields of biochemistry, pharmacology,
and cosmetic science. This technical guide provides a detailed overview of N-benzoyl-D-
glucosamine, including its chemical properties, synthesis, and biological activities. Particular
focus is given to its anti-inflammatory effects through the inhibition of the NF-kB signaling
pathway and its role in promoting skin health by stimulating hyaluronic acid synthesis. This
document aims to serve as a comprehensive resource for researchers and professionals in
drug development and related scientific disciplines.

Chemical and Physical Properties

N-Benzoyl-D-glucosamine is a white to off-white crystalline powder. Its chemical structure
consists of a D-glucosamine molecule in which the amino group is substituted with a benzoyl

group.
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Property Value Reference
CAS Number 655-42-5

Molecular Formula C13H17NOe

Molecular Weight 283.28 g/mol

Melting Point 198-200 °C

White to off-white crystalline
Appearance
powder

Solubility Soluble in water

Synthesis of N-Benzoyl-D-Glucosamine

A common method for the synthesis of N-benzoyl-D-glucosamine involves the reaction of D-
glucosamine hydrochloride with benzoyl chloride in the presence of a base.

Experimental Protocol: Synthesis of N-Benzoyl-D-
Glucosamine

Materials:

D-glucosamine hydrochloride

Benzoyl chloride

Sodium hydroxide (NaOH)

Methanol

Diethyl ether

Distilled water

Procedure:
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» Dissolve D-glucosamine hydrochloride in an aqueous solution of sodium hydroxide at 0-5 °C
with stirring.

» Slowly add benzoyl chloride to the solution while maintaining the temperature and pH.
» Continue stirring the reaction mixture at room temperature for several hours.
 Acidify the solution with hydrochloric acid to precipitate the crude product.

« Filter the precipitate and wash it with cold water.

» Recrystallize the crude product from a suitable solvent system, such as methanol/water, to
obtain pure N-benzoyl-D-glucosamine.

» Dry the final product under vacuum.
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Figure 1: Synthesis workflow for N-benzoyl-D-glucosamine.

Biological Activities and Mechanism of Action

N-benzoyl-D-glucosamine exhibits several biological activities, with its anti-inflammatory and
skin-health-promoting effects being the most prominent.
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Anti-inflammatory Activity

Glucosamine and its derivatives have been shown to possess anti-inflammatory properties.
This activity is primarily attributed to the inhibition of the Nuclear Factor-kappa B (NF-kB)
signaling pathway. NF-kB is a key transcription factor that regulates the expression of
numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.

While direct studies on N-benzoyl-D-glucosamine's effect on NF-kB are limited, research on
the related compound N-palmitoyl-D-glucosamine has demonstrated its ability to inhibit the Toll-
like receptor 4 (TLR4)/NF-kB pathway. It is hypothesized that N-benzoyl-D-glucosamine acts
via a similar mechanism.
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Figure 2: Proposed mechanism of NF-kB inhibition by N-benzoyl-D-glucosamine.
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Experimental Protocol: In Vitro Anti-inflammatory Assay

Cell Culture and Treatment:

e Culture a suitable cell line, such as RAW 264.7 macrophages, in DMEM supplemented with
10% FBS and 1% penicillin-streptomycin.

o Seed the cells in 24-well plates and allow them to adhere overnight.

o Pre-treat the cells with varying concentrations of N-benzoyl-D-glucosamine (e.g., 10, 50,
100 uM) for 1 hour.

o Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 pg/mL) for 24 hours to induce an
inflammatory response.

Measurement of Inflammatory Markers:

 Nitric Oxide (NO) Production: Measure the accumulation of nitrite in the culture supernatant
using the Griess reagent.

o Cytokine Levels: Quantify the levels of pro-inflammatory cytokines such as TNF-a and IL-6 in
the culture supernatant using Enzyme-Linked Immunosorbent Assay (ELISA) kits according
to the manufacturer's instructions.

o Gene Expression: Isolate total RNA from the cells and perform quantitative real-time PCR
(qRT-PCR) to measure the mRNA expression levels of iINOS, TNF-a, and IL-6.

Skin Health and Hydration

Glucosamine and its derivatives, including N-acetyl-glucosamine, are known to play a role in
skin health. They serve as precursors for the biosynthesis of glycosaminoglycans (GAGS), such
as hyaluronic acid, which are essential components of the extracellular matrix and contribute to
skin hydration and elasticity.

Mechanism of Action: N-benzoyl-D-glucosamine is expected to be metabolized in the skin to
D-glucosamine, which can then be utilized by fibroblasts to synthesize hyaluronic acid.
Increased hyaluronic acid production leads to improved skin moisture retention and a reduction
in the appearance of fine lines and wrinkles.
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Figure 3: Logical workflow of N-benzoyl-D-glucosamine's effect on skin hydration.

Clinical Evaluation of Skin Hydration (Hypothetical
Protocol)

Study Design: A randomized, double-blind, placebo-controlled study.
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Participants: Healthy female volunteers aged 30-55 with signs of dry skin.

Intervention:

o Test Group: Topical application of a cream containing 2% N-benzoyl-D-glucosamine twice

daily for 8 weeks.

» Placebo Group: Topical application of a vehicle cream without N-benzoyl-D-glucosamine

twice daily for 8 weeks.

Assessments (at baseline, week 4, and week 8):

 Instrumental Measurement: Skin hydration will be measured using a Corneometer®. Skin

elasticity will be assessed with a Cutometer®.

o Expert Visual Assessment: A dermatologist will grade skin dryness, texture, and overall

appearance.

e Subject Self-Assessment: Participants will complete questionnaires regarding their

perception of skin hydration, smoothness, and comfort.

Expected Outcome (Test
Parameter
Group)

Expected Outcome
(Placebo Group)

] Significant increase in skin
Corneometer® Reading ]
hydration

No significant change

) Significant improvement in skin
Cutometer® Reading o
elasticity

No significant change

_ _ Improvement in skin dryness
Dermatologist Grading
and texture

Minimal to no improvement

) Positive perception of
Subject Self-Assessment _ _ _
improved skin hydration

No significant change in

perception

Applications in Drug Development and Cosmetics
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The dual properties of N-benzoyl-D-glucosamine as an anti-inflammatory agent and a
promoter of skin health make it a promising candidate for various applications:

o Dermatology: Development of topical formulations for the management of inflammatory skin
conditions such as acne, rosacea, and atopic dermatitis.

o Cosmeceuticals: Incorporation into anti-aging and moisturizing skincare products to improve
skin hydration, reduce the appearance of wrinkles, and enhance overall skin health.

» Drug Delivery: Use as a precursor or a carrier for the targeted delivery of other active
pharmaceutical ingredients to the skin.

Conclusion

N-Benzoyl-D-glucosamine is a versatile molecule with significant potential in therapeutic and
cosmetic applications. Its ability to modulate inflammatory pathways and contribute to the
synthesis of essential skin components underscores its value for further research and
development. The experimental protocols and mechanistic pathways outlined in this guide
provide a solid foundation for scientists and professionals to explore the full potential of this
promising compound.

» To cite this document: BenchChem. [N-Benzoyl-D-Glucosamine: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209402#n-benzoyl-d-glucosamine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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